Cas no 107841-11-2 (1-hydroxynonan-4-one)

• Product Name: 1-hydroxynonan-4-one
• CAS No: 107841-11-2
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 1184423
• PubChem ID: 13601004
• Update Time: 2025-04-20

1-hydroxynonan-4-one Chemical and Physical Properties

Names and Identifiers

• 1-hydroxynonan-4-one
• DTXSID70544769
• SCHEMBL2533967
• 107841-11-2

• Inchi： 1S/C9H18O2/c1-2-3-4-6-9(11)7-5-8-10/h10H,2-8H2,1H3
• InChI Key： DSRRWSQXJRQZMJ-UHFFFAOYSA-N
• SMILES： O=C(CCCO)CCCCC

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3